Cas no 1807126-04-0 (3-(Bromomethyl)-6-(difluoromethyl)-4-hydroxypyridine-2-acetic acid)

• Product Name: 3-(Bromomethyl)-6-(difluoromethyl)-4-hydroxypyridine-2-acetic acid
• CAS No: 1807126-04-0
• MF: C₉H₈BrF₂NO₃
• MW: 296.065528869629
• CID: 4891106
• Update Time: 2025-06-11

3-(Bromomethyl)-6-(difluoromethyl)-4-hydroxypyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-6-(difluoromethyl)-4-hydroxypyridine-2-acetic acid

• Inchi： 1S/C9H8BrF2NO3/c10-3-4-5(2-8(15)16)13-6(9(11)12)1-7(4)14/h1,9H,2-3H2,(H,13,14)(H,15,16)
• InChI Key： VNPFJWKKSPPLDH-UHFFFAOYSA-N
• SMILES： BrCC1C(C=C(C(F)F)NC=1CC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 390
• XLogP3: 0.8
• Topological Polar Surface Area: 66.4

Additional information on 3-(Bromomethyl)-6-(difluoromethyl)-4-hydroxypyridine-2-acetic acid

Introduction to 3-(Bromomethyl)-6-(difluoromethyl)-4-hydroxypyridine-2-acetic Acid (CAS No. 1807126-04-0)

3-(Bromomethyl)-6-(difluoromethyl)-4-hydroxypyridine-2-acetic acid (CAS No. 1807126-04-0) is a highly versatile and synthetically valuable compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This pyridine derivative features a unique structural motif, combining a bromomethyl group, a difluoromethyl substituent, and a hydroxyl group on the pyridine ring, along with an acetic acid moiety at the 2-position. Such a combination of functional groups makes it an attractive scaffold for the development of novel bioactive molecules.

The compound's molecular structure imparts distinct chemical properties that facilitate its use in various synthetic transformations. The bromomethyl group serves as a reactive handle for nucleophilic substitution reactions, enabling the introduction of diverse side chains or pharmacophores. Meanwhile, the presence of a difluoromethyl group enhances lipophilicity and metabolic stability, which are critical factors in drug design. The hydroxyl and acetic acid functionalities further expand its synthetic utility, allowing for modifications through esterification, etherification, or other derivatization strategies.

In recent years, 3-(Bromomethyl)-6-(difluoromethyl)-4-hydroxypyridine-2-acetic acid has been explored in several cutting-edge research areas. One notable application lies in the synthesis of kinase inhibitors, where the pyridine core is a common pharmacophore. The difluoromethyl group, in particular, has been shown to improve binding affinity and selectivity in kinase-targeted drugs. For instance, studies have demonstrated its utility in developing inhibitors for tyrosine kinases, which are implicated in various cancers and inflammatory diseases. The bromomethyl group allows for easy conjugation with ATP-mimicking ligands or other kinase-interacting molecules, enhancing the compound's potential as a lead candidate.

Another emerging area of interest is the use of this compound in antiviral drug development. The structural features of 3-(Bromomethyl)-6-(difluoromethyl)-4-hydroxypyridine-2-acetic acid make it a promising candidate for inhibiting viral proteases and polymerases. Recent advancements in medicinal chemistry have highlighted its role in designing inhibitors for RNA viruses, including those that cause severe respiratory illnesses. The hydroxyl and acetic acid groups provide opportunities for hydrogen bonding interactions with viral targets, while the difluoromethyl group contributes to improved pharmacokinetic properties.

The compound's versatility also extends to the field of immunology. Researchers have leveraged its scaffold to develop immunomodulatory agents that target cytokine pathways or immune receptors. The ability to introduce diverse functional groups via the bromomethyl handle allows for fine-tuning of binding properties to specific immune targets. This has led to promising results in preclinical studies aimed at treating autoimmune disorders and chronic inflammation.

From a synthetic chemistry perspective, 3-(Bromomethyl)-6-(difluoromethyl)-4-hydroxypyridine-2-acetic acid serves as an excellent building block for constructing more complex heterocyclic systems. Its reactivity with various nucleophiles enables the creation of libraries of derivatives for high-throughput screening (HTS). This approach has been employed in academic and industrial settings to identify novel drug candidates with improved efficacy and reduced toxicity.

The incorporation of fluorine atoms into pharmaceuticals is well-documented for its impact on drug properties such as bioavailability and metabolic resistance. The difluoromethyl group in this compound exemplifies how fluorination can modulate these characteristics favorably. Studies have shown that fluorinated analogs often exhibit enhanced binding affinity due to changes in electronic distribution and steric effects at the binding site. This principle has been applied to optimize analogs of 3-(Bromomethyl)-6-(difluoromethyl)-4-hydroxypyridine-2-acetic acid, leading to compounds with improved pharmacological profiles.

Moreover, green chemistry considerations have prompted investigations into sustainable synthetic routes for this compound. Researchers are exploring catalytic methods that minimize waste and energy consumption while maintaining high yields. Such efforts align with global initiatives to promote environmentally responsible drug development practices.

The future prospects of 3-(Bromomethyl)-6-(difluoromethyl)-4-hydroxypyridine-2-acetic acid are vast, given its broad applicability across multiple therapeutic areas. As computational chemistry tools advance, virtual screening techniques will likely be employed to accelerate the discovery process using this scaffold. Additionally, collaborations between academia and industry will drive innovation by combining experimental expertise with computational modeling.

In conclusion,3-(Bromomethyl)-6-(difluoromethyl)-4-hydroxypyridine-2-acetic acid (CAS No. 1807126-04-0) represents a cornerstone molecule in modern medicinal chemistry due to its structural versatility and functional richness. Its role in developing next-generation therapeutics underscores its importance as both a research tool and a potential drug candidate itself.